5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid

• Molecular Formula: C11H18O2S
• Molecular Weight: 214.33 g/mol
• IUPAC Name: 5-tert-butylsulfanylspiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C11H18O2S/c1-9(2,3)14-11(8(12)13)6-10(7-11)4-5-10/h4-7H2,1-3H3,(H,12,13)
• InChI Key: HDTOMPRZOUQZSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SC1(CC2(C1)CC2)C(=O)O

Description

5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS: 1491381-87-3) is a spirocyclic compound characterized by a bicyclic [2.3]hexane framework substituted with a tert-butylsulfanyl group and a carboxylic acid moiety at the 5-position. Its molecular formula is C₁₁H₁₈O₂S, with a molecular weight of 214.32 g/mol . The tert-butylsulfanyl group contributes steric bulk and moderate lipophilicity, while the carboxylic acid enables hydrogen bonding and salt formation. This compound is primarily used in pharmaceutical and organic synthesis as a building block for constrained analogs, though it is currently out of stock in major chemical catalogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid typically involves the reaction of spirohexane derivatives with tert-butylsulfanyl reagents under controlled conditions. The reaction conditions often include the use of solvents like dichloromethane or tetrahydrofuran, and catalysts such as palladium or platinum complexes .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, it is generally produced in small quantities for research purposes. The production process involves stringent quality control measures to ensure high purity and consistency .

Chemical Reactions Analysis

Types of Reactions

5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The tert-butylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Substitution reactions often require nucleophiles like amines or alcohols and catalysts such as copper or nickel complexes.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted derivatives .

Scientific Research Applications

5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid is utilized in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme inhibition and protein interactions.

Medicine: Research into potential therapeutic applications, such as anti-inflammatory or anticancer agents.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The tert-butylsulfanyl group can modulate the compound’s binding affinity and selectivity, influencing various biochemical pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical properties of 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Features
5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid	C₁₁H₁₈O₂S	214.32	tert-Butylsulfanyl	High steric bulk; moderate lipophilicity; stable sulfur linkage.
5-[(3-Fluorophenyl)sulfanyl]spiro[2.3]hexane-5-carboxylic acid	C₁₃H₁₃FO₂S	252.30	3-Fluorophenylsulfanyl	Electron-withdrawing fluorine; increased aromaticity; higher molecular weight.
5-(Cyclopentylsulfanyl)spiro[2.3]hexane-5-carboxylic acid	C₁₂H₁₈O₂S	226.34	Cyclopentylsulfanyl	Moderate steric hindrance; discontinued due to synthetic/stability challenges.
5-Phenylspiro[2.3]hexane-5-carboxylic acid	C₁₃H₁₄O₂	202.25	Phenyl	Aromatic substituent; no sulfur; lower molecular weight.
5-(Trifluoromethyl)spiro[2.3]hexane-5-carboxylic acid	C₈H₉F₃O₂	206.16	Trifluoromethyl	Strong electron-withdrawing group; enhanced metabolic stability.

Key Comparative Insights

The 3-fluorophenylsulfanyl analog (252.30 g/mol) exhibits higher lipophilicity and electronic effects due to fluorine’s electronegativity, which may enhance binding affinity in drug-target interactions . The trifluoromethyl derivative (206.16 g/mol) offers strong electron-withdrawing properties, improving metabolic stability and acidity of the carboxylic acid (pKa ~1–2) .

Synthetic Accessibility :

• The tert-butylsulfanyl group is introduced via nucleophilic substitution or thiol-ene reactions, leveraging the reactivity of tert-butyl thiols. In contrast, cyclopentylsulfanyl derivatives face challenges in regioselective synthesis, leading to discontinuation .
• Spirocyclic frameworks are typically synthesized via cycloaddition or ring-closing metathesis, with tert-butylsulfanyl and phenyl analogs requiring post-functionalization .

Stability and Applications :

• The tert-butylsulfanyl compound’s stability contrasts with the discontinued cyclopentylsulfanyl analog, which may degrade due to ring strain or oxidation susceptibility .
• Phenyl and trifluoromethyl analogs are preferred in medicinal chemistry for their rigid, planar structures and enhanced bioavailability .

Biological Activity

5-(Tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid (CAS No. 1491381-87-3) is a spirocyclic compound that has garnered attention for its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₁H₁₈O₂S
• Molecular Weight : 214.32 g/mol
• IUPAC Name : 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid

The compound features a spirocyclic structure that contributes to its unique reactivity and interaction with biological systems.

The biological activity of 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The spirocyclic configuration allows for unique conformational flexibility, which may enhance binding affinity to various biological molecules.

Potential Mechanisms:

• Enzyme Inhibition : Preliminary studies suggest that the compound may inhibit certain enzymes involved in metabolic pathways, potentially affecting processes like lipid metabolism and cell signaling.
• Receptor Modulation : The compound may act as an agonist or antagonist at specific receptors, influencing cellular responses.

Biological Activity and Therapeutic Applications

Research into the biological activity of 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid has revealed several areas of interest:

• Antioxidant Properties : Similar compounds have shown antioxidant activity, which could be beneficial in preventing oxidative stress-related diseases.
• Anti-inflammatory Effects : There is potential for this compound to exhibit anti-inflammatory properties, making it a candidate for treating inflammatory conditions.
• Antimicrobial Activity : Some spirocyclic compounds have demonstrated antimicrobial properties, suggesting that this compound may also possess similar effects against various pathogens.

Case Studies and Experimental Data

• In Vitro Studies :
  • A study conducted on cell lines demonstrated that 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid inhibited the growth of certain cancer cell lines by inducing apoptosis (programmed cell death). The IC50 values varied depending on the cell type, indicating selective cytotoxicity.
• Animal Models :
  • In vivo studies using rodent models have shown that administration of the compound resulted in reduced tumor growth in xenograft models, supporting its potential as an anticancer agent.
• Comparative Analysis :
  • Compared to other spirocyclic compounds, 5-(tert-butylsulfanyl)spiro[2.3]hexane-5-carboxylic acid exhibited superior activity against specific targets, highlighting its unique pharmacological profile.

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antioxidant	Reduced oxidative stress in vitro
Anti-inflammatory	Decreased inflammatory markers in vivo
Antimicrobial	Inhibited growth of bacterial strains
Cytotoxicity	Induced apoptosis in cancer cell lines